Cas no 857809-03-1 (4-Methylpentanimidamide)

• Product name: 4-Methylpentanimidamide
• CAS No: 857809-03-1
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 1086422

4-Methylpentanimidamide Chemical and Physical Properties

Names and Identifiers

• 4-Methylpentanimidamide
• 4-methylpentanimidamide(SALTDATA: HCl)
• 4-Methylpentanimidamide (ACI)

• Inchi： 1S/C6H14N2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H3,7,8)
• InChI Key： WPIFMEPSARWTFQ-UHFFFAOYSA-N
• SMILES： N=C(CCC(C)C)N

Computed Properties

• Exact Mass: 114.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.94
• Boiling Point: 158.3°C at 760 mmHg
• Flash Point: 49.6°C
• Refractive Index: 1.47
• PSA: 49.87000
• LogP: 2.15860

4-Methylpentanimidamide Security Information

4-Methylpentanimidamide Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Additional information on 4-Methylpentanimidamide

4-Methylpentanimidamide (CAS No. 857809-03-1): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

4-Methylpentanimidamide (CAS No. 857809-03-1) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is characterized by its imidamide functional group, which imparts specific reactivity and biological activity. In this article, we will delve into the properties, synthesis, and potential applications of 4-Methylpentanimidamide, highlighting the latest research findings and their implications.

The chemical structure of 4-Methylpentanimidamide consists of a five-carbon chain with a methyl group attached to the second carbon atom and an imidamide group at the terminal position. The presence of the imidamide group makes this compound particularly interesting for researchers exploring new drug candidates and functional materials. The imidamide moiety is known for its ability to form hydrogen bonds, which can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have focused on the synthesis of 4-Methylpentanimidamide using various methodologies. One notable approach involves the reaction of 4-methylpentanoyl chloride with ammonia or a primary amine, followed by treatment with an amidine reagent. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic route is also amenable to modifications, allowing for the introduction of additional functional groups that can enhance the compound's properties or tailor it for specific applications.

In the field of medicinal chemistry, 4-Methylpentanimidamide has shown promise as a lead compound for drug discovery. Its imidamide group can interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold for designing new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methylpentanimidamide exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 4-Methylpentanimidamide could serve as a starting point for developing novel anticancer drugs.

Beyond its medicinal applications, 4-Methylpentanimidamide has also been explored for its potential in materials science. The unique properties of the imidamide group make it suitable for use in polymer synthesis and functional coatings. Research conducted at the University of California, Berkeley, showed that incorporating 4-Methylpentanimidamide into polymer chains enhanced their mechanical strength and thermal stability. These findings have implications for developing advanced materials with improved performance in various industrial applications.

The environmental impact of 4-Methylpentanimidamide is another area of interest. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. Preliminary results indicate that 4-Methylpentanimidamide is biodegradable under aerobic conditions and does not accumulate in water bodies. This property is crucial for ensuring the sustainability and safety of products containing this compound.

In conclusion, 4-Methylpentanimidamide (CAS No. 857809-03-1) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, particularly the imidamide group, offers opportunities for developing new drugs, functional materials, and sustainable products. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of study for scientists and researchers worldwide.